Cas no 22323-78-0 (1,2-5,6-diacetone l-mannitol)

• Product Name: 1,2-5,6-diacetone l-mannitol
• CAS No: 22323-78-0
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• CID: 912305
• PubChem ID: 12241315
• Update Time: 2025-04-19

1,2-5,6-diacetone l-mannitol Chemical and Physical Properties

Names and Identifiers

• 1,2-5,6-diacetone l-mannitol
• 22323-78-0
• (1R,2R)-1,2-Bis((S)-2,2-dimethyl-1,3-dioxolan-4-yl)ethane-1,2-diol
• SCHEMBL15779807

• Inchi： 1S/C12H22O6/c1-11(2)15-5-7(17-11)9(13)10(14)8-6-16-12(3,4)18-8/h7-10,13-14H,5-6H2,1-4H3
• InChI Key： ODYBCPSCYHAGHA-UHFFFAOYSA-N
• SMILES： CC1(OC(C(C(C2OC(C)(C)OC2)O)O)CO1)C

Computed Properties

• Exact Mass: 262.14166
• Monoisotopic Mass: 262.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals